Cas no 1807175-11-6 (6-Fluoro-2-nitronicotinonitrile)

• Product Name: 6-Fluoro-2-nitronicotinonitrile
• CAS No: 1807175-11-6
• MF: C₆H₂FN₃O₂
• MW: 167.097383975983
• CID: 4903477
• Update Time: 2025-05-24

6-Fluoro-2-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-nitronicotinonitrile

• Inchi： 1S/C6H2FN3O2/c7-5-2-1-4(3-8)6(9-5)10(11)12/h1-2H
• InChI Key： VQAPSLFRJSYXLP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 1.2
• Topological Polar Surface Area: 82.5

Additional information on 6-Fluoro-2-nitronicotinonitrile

Professional Introduction to Compound with CAS No. 1807175-11-6 and Product Name: 6-Fluoro-2-nitronicotinonitrile

6-Fluoro-2-nitronicotinonitrile, identified by the CAS number 1807175-11-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nicotinonitrile class, characterized by its nitrile functional group and a fluorine substituent at the 6-position of the pyridine ring. The presence of both a nitro group and a nitrile group makes it a versatile intermediate in the synthesis of various bioactive molecules.

The< strong>fluorine atom in 6-Fluoro-2-nitronicotinonitrile plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the resulting pharmaceutical agents. Fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacological profiles. This feature has made< strong>6-Fluoro-2-nitronicotinonitrile a valuable building block in the development of novel drugs targeting various therapeutic areas.

In recent years, there has been a surge in research focusing on the development of new therapeutic agents with improved efficacy and reduced side effects. The< strong>nitro group in 6-Fluoro-2-nitronicotinonitrile provides a reactive site for further functionalization, enabling chemists to design complex molecular architectures. This reactivity has been exploited in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling applications of< strong>6-Fluoro-2-nitronicotinonitrile is in the field of oncology. Researchers have leveraged its structural features to develop potent inhibitors of enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that derivatives of< strong>6-Fluoro-2-nitronicotinonitrile exhibit significant inhibitory activity against tyrosine kinases, which are key targets in the treatment of various cancers. The< strong>fluorine substitution enhances the binding affinity of these inhibitors to their biological targets, leading to more effective therapeutic outcomes.

The< strong>nitrile group in 6-Fluoro-2-nitronicotinonitrile also serves as a versatile handle for further chemical modifications. It can be hydrolyzed to form carboxylic acids or converted into amides, allowing for the synthesis of a wide range of pharmacologically active compounds. This flexibility has made< strong>6-Fluoro-2-nitronicotinonitrile a preferred intermediate in drug discovery programs aimed at developing treatments for neurological disorders, infectious diseases, and metabolic conditions.

In addition to its pharmaceutical applications, 6-Fluoro-2-nitronicotinonitrile has shown promise in materials science. The unique electronic properties conferred by the< strong>nitro group and< strong>fluorine atom make it an attractive candidate for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaic cells. Researchers have explored its potential as a building block for synthesizing novel organic semiconductors with enhanced charge transport properties.

The synthesis of< strong>6-Fluoro-2-nitronicotinonitrile typically involves multi-step organic reactions starting from commercially available precursors. The introduction of the< strong>nitro group is often achieved through nitration reactions, while the< strong>nitrile group is typically introduced via cyanation reactions. The presence of the< strong fluorine atom, however, requires more sophisticated synthetic strategies due to its high reactivity and sensitivity to nucleophilic attack.

Ongoing research efforts are focused on optimizing synthetic routes to improve yield and purity while minimizing environmental impact. Advances in green chemistry principles have led to the development of more sustainable methods for producing< strong >6-Fluoro-2-nitronicotinonitrile , including catalytic processes that reduce waste and energy consumption.

The pharmacological potential of derivatives of< strong > 6 - Fluoro - 2 - nitronicotinonitrile continues to be explored through both computational modeling and experimental validation. High-throughput screening techniques have been employed to identify novel bioactive compounds derived from this scaffold. These efforts have yielded promising leads for further development into clinical candidates.

In conclusion, < strong > 6 - Fluoro - 2 - nitronicotinonitrile (CAS No.< strong >1807175 - 11 - 6 ) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and wide range of applications. Its unique combination of functional groups makes it an invaluable intermediate for synthesizing novel therapeutic agents with improved efficacy and reduced side effects.